Acylaminobenzoic acid and derivatives
Acylaminobenzoic acids and their derivatives are a class of organic compounds with diverse applications in various fields, including pharmaceuticals, agrochemicals, and personal care products. These compounds feature an aromatic benzene ring substituted at the para-position by an amino group (-NH2) and an acyl group (R-CO-), which can be modified to include a wide range of functional groups such as alkanoyl, alkoxycarbonyl, or arylcarbonyl. Their structural diversity enables them to serve as versatile building blocks for the synthesis of complex molecules.
In pharmaceutical research, acylaminobenzoic acids and their derivatives are often used as intermediate compounds in drug development due to their potential pharmacological activities. For instance, they may exhibit analgesic, anti-inflammatory, or antimicrobial properties, making them valuable tools in the search for new therapeutic agents. Additionally, these compounds can be employed in the formulation of topical medications, where their chemical structure allows for effective skin penetration and localized action.
In the agrochemical industry, acylaminobenzoic acids play a crucial role as herbicides or plant growth regulators. Their ability to interact with cellular targets makes them effective tools for controlling unwanted vegetation while promoting desired crop growth. Furthermore, these derivatives can enhance the stability and efficacy of agricultural formulations under various environmental conditions.
Overall, the structural flexibility and functional diversity of acylaminobenzoic acids and their derivatives make them indispensable in multiple sectors, offering a wide array of opportunities for research and development.

Structure | Chemical Name | CAS | MF |
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4-Acetamidobenzoyl chloride | 16331-48-9 | C9H8ClNO2 |
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Ethyl 4-acetamido-3-nitrobenzoate | 175204-17-8 | C11H12N2O5 |
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(2Z)-3-{4-(Ethoxycarbonyl)phenylcarbamoyl}prop-2-enoic Acid | 200126-82-5 | C13H13NO5 |
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Methyl 4-Acetylamino-5-chloro-2-methoxybenzoate | 4093-31-6 | C11H12ClNO4 |
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Methyl 4-acetamido-5-bromo-2-methoxybenzoate | 4093-34-9 | C11H12BrNO4 |
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2-Acetamido-4-fluorobenzoic acid | 394-27-4 | C9H8FNO3 |
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N-Formyl Mesalazine | 104786-99-4 | C8H7NO4 |
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N-Desacetyl Amido Amidotrizoic Acid | 1713-07-1 | C9H7I3N2O3 |
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2-(2-chloroacetamido)benzoic acid | 14422-49-2 | C9H8ClNO3 |
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3-Acetamido-5-methoxybenzoic acid | 78238-03-6 | C10H11NO4 |
Related Literature
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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